Cas no 1042734-86-0 (1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one)

• Product Name: 1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one
• CAS No: 1042734-86-0
• MF: C₁₃H₁₆N₄OS
• MW: 276.357340812683
• MDL: MFCD28148239
• CID: 4569387
• Update Time: 2025-05-25

1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one
• 1-Propanone, 1-[4-amino-2-(3-pyridinylamino)-5-thiazolyl]-2,2-dimethyl-

• MDL： MFCD28148239
• Inchi： 1S/C13H16N4OS/c1-13(2,3)10(18)9-11(14)17-12(19-9)16-8-5-4-6-15-7-8/h4-7H,14H2,1-3H3,(H,16,17)
• InChI Key： IMOXCGDBTACSJG-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=CN=C2)=NC=1N)(=O)C(C)(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on 1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one

1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one: A Comprehensive Overview

1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one, also known by its CAS registry number CAS No. 1042734-86-0, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have been extensively studied due to their diverse biological activities and applications in drug design. The structure of this compound is characterized by a thiazole ring system substituted with an amino group, a pyridine moiety, and a ketone group. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of 1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one involves a multi-step process that typically begins with the preparation of the thiazole core. Recent advancements in synthetic methodologies have enabled chemists to optimize the synthesis of such compounds, ensuring higher yields and better purity. The incorporation of the pyridine ring and the amino groups into the molecule is achieved through carefully designed coupling reactions, often utilizing transition metal catalysts to facilitate bond formation.

One of the most intriguing aspects of this compound is its potential as a pharmacological agent. Recent studies have demonstrated that thiazole derivatives, including this compound, exhibit significant anti-inflammatory and antioxidant properties. These findings suggest that it could be a promising candidate for the development of new drugs targeting chronic inflammatory diseases and oxidative stress-related conditions. Furthermore, preliminary in vitro assays have indicated that this compound may possess cytotoxic effects against certain cancer cell lines, making it a potential candidate for anticancer drug discovery.

The structural versatility of CAS No. 1042734-86-0 also makes it an attractive molecule for material science applications. The presence of electron-withdrawing groups such as the ketone and amino functionalities can influence the electronic properties of the molecule, making it suitable for use in organic electronics or as a precursor for advanced materials. Researchers are currently exploring its potential as a building block for constructing functional materials with tailored properties.

In terms of toxicity and safety profiles, recent toxicological studies have provided valuable insights into the safety of this compound. While initial findings suggest that it exhibits low acute toxicity in animal models, further long-term studies are required to fully assess its safety for human use. Regulatory agencies emphasize the importance of thorough toxicological evaluations before any compound can be considered for therapeutic applications.

The development of efficient analytical methods for the characterization and quality control of 1-[4-Amino-2-(pyridin-3-ylamino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-one has also been a focus of recent research efforts. Advanced techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are being employed to ensure precise determination of its purity and stability under various conditions.

In conclusion, CAS No. 1042734860 represents a versatile and promising compound with wide-ranging applications in pharmacology, material science, and beyond. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance in contemporary chemical research.